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Introduction
Cardiovascular remodeling, a complex process involving alterations in the structure and

function of the heart and blood vessels, is a key pathophysiological mechanism in hypertensive

heart disease. This process, characterized by phenomena such as left ventricular hypertrophy

(LVH), arterial stiffness, and endothelial dysfunction, is a major determinant of cardiovascular

morbidity and mortality. Sevikar, a fixed-dose combination of olmesartan medoxomil (an

angiotensin II receptor blocker, ARB) and amlodipine besylate (a calcium channel blocker,

CCB), has emerged as a potent therapeutic strategy for managing hypertension. This technical

guide provides an in-depth analysis of the long-term effects of Sevikar on cardiovascular

remodeling, summarizing key quantitative data, detailing experimental methodologies, and

visualizing the intricate signaling pathways involved.

Quantitative Data on Cardiovascular Remodeling
Parameters
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The long-term administration of Sevikar and its components has been shown to favorably

modulate several key parameters of cardiovascular remodeling. The following tables

summarize the quantitative data from various clinical studies.

Table 1: Effects on Left Ventricular Mass Index (LVMI)

Study
Treatment
Group

Duration
Baseline
LVMI (g/m²)

Change in
LVMI (g/m²)

p-value

AORTA

Study[1]

Olmesartan/A

mlodipine
24 weeks 105.6 ± 12.1 -10.8 ± 7.5 <0.001

-
Olmesartan/A

zelnidipine
24 weeks 106.2 ± 13.4 -15.2 ± 8.1 <0.001

Table 2: Effects on Arterial Stiffness (Pulse Wave Velocity - PWV)

Study
Treatment
Group

Duration
Baseline
baPWV
(cm/s)

Change in
baPWV
(cm/s)

p-value

(Study on

Olmesartan)

[2]

Olmesartan

80 mg
6 weeks Not Specified -0.58 m/s 0.0088

-
Olmesartan

20 mg
6 weeks Not Specified -0.48 m/s 0.0362

-
Amlodipine 5

mg
6 weeks Not Specified -0.28 m/s 0.2065

AORTA

Study[1]

Olmesartan/A

mlodipine
24 weeks 1628 ± 241 -125 ± 156 0.003

-
Olmesartan/A

zelnidipine
24 weeks 1645 ± 253 -201 ± 168 <0.001

Table 3: Effects on Central Blood Pressure (cBP)
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Study
Treatment
Group

Duration
Baseline
cSBP
(mmHg)

Change in
cSBP
(mmHg)

p-value

(Study on

Olmesartan)

[2]

Olmesartan

80 mg
6 weeks Not Specified -14.1

<0.05 vs

Amlodipine

-
Amlodipine 5

mg
6 weeks Not Specified -9.7 -

AORTA

Study[1]

Olmesartan/A

mlodipine
24 weeks 145.2 ± 15.4 -20.1 ± 11.2 <0.001

-
Olmesartan/A

zelnidipine
24 weeks 146.8 ± 16.1 -27.8 ± 10.9 <0.001

Experimental Protocols
A detailed understanding of the methodologies employed in key clinical trials is crucial for

interpreting the data on Sevikar's effects.

The AORTA Study: Olmesartan/Azelnidipine vs.
Olmesartan/Amlodipine[1]

Study Design: A multicenter, prospective, randomized, open-label study.

Patient Population: Hypertensive patients with brachial systolic blood pressure (SBP) ≥ 140

mmHg and/or diastolic blood pressure (DBP) ≥ 90 mmHg.

Treatment Protocol:

Run-in Phase: All patients received olmesartan monotherapy (20 mg/day) for 12 weeks.

Randomization: Patients were then randomly assigned to receive either add-on

azelnidipine (16 mg/day) or amlodipine (5 mg/day) for 24 weeks.

Key Assessments:
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Central Blood Pressure (cBP): Measured using a non-invasive automated system (HEM-

9000AI, Omron Healthcare).

Left Ventricular Mass Index (LVMI): Assessed by two-dimensional echocardiography using

the Devereux formula.

Brachial-ankle Pulse Wave Velocity (baPWV): Measured using a volume-

plethysmographic apparatus (Form PWV/ABI, Omron Colin).

The COACH Trial: Combination of Olmesartan
Medoxomil and Amlodipine Besylate[3][4]

Study Design: A multicenter, randomized, double-blind, placebo-controlled, 8-week factorial

design study, followed by a long-term open-label extension.[3][4]

Patient Population: Patients with mild to severe hypertension (seated DBP 95-120 mmHg).[4]

Treatment Protocol (Double-Blind Phase): Patients were randomized to one of 12 treatment

arms: olmesartan (10, 20, or 40 mg), amlodipine (5 or 10 mg), all possible combinations of

olmesartan and amlodipine, or placebo for 8 weeks.[4]

Treatment Protocol (Open-Label Extension): Patients initiated therapy with amlodipine 5 mg

+ olmesartan 40 mg. The dose was up-titrated to amlodipine 10 mg + olmesartan 40 mg,

with the subsequent addition of hydrochlorothiazide (12.5 mg and then 25 mg) if blood

pressure goals were not achieved.[3]

Key Assessments:

Seated Blood Pressure (SeDBP and SeSBP): Measured at baseline and throughout the

study.

Proportion of patients achieving blood pressure goals: Assessed at various time points.

Signaling Pathways and Mechanisms of Action
The beneficial effects of Sevikar on cardiovascular remodeling are underpinned by its dual

mechanism of action, targeting distinct yet complementary signaling pathways.
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Olmesartan: Angiotensin II Receptor Blockade and
Beyond
Olmesartan is a selective antagonist of the angiotensin II type 1 (AT1) receptor, thereby

inhibiting the detrimental effects of angiotensin II, a key mediator of cardiovascular remodeling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12704646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Angiotensin II

AT1 Receptor

Binds to

PLC

Activates

Olmesartan

Blocks

DLL4

Activates

TAK1

Inhibits

IP3DAG

Ca²⁺ ReleasePKC Activation

MAPK Pathway
(ERK1/2, p38)

Hypertrophy Fibrosis Inflammation

Notch1

Activates

Anti-Remodeling
Effects

p38 MAPK

Activates

Click to download full resolution via product page

Caption: Olmesartan's mechanism on cardiac remodeling.
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Beyond simple AT1 receptor blockade, olmesartan has been shown to exert pleiotropic effects.

Studies suggest that olmesartan can attenuate cardiac remodeling by activating the

DLL4/Notch1 signaling pathway, which is involved in cardiac adaptation to stress.[5]

Furthermore, olmesartan has been demonstrated to ameliorate pressure overload-induced

cardiac remodeling by inhibiting the TAK1/p38 signaling pathway, which is implicated in cardiac

fibrosis and hypertrophy.[6]

Amlodipine: Calcium Channel Blockade and Vascular
Effects
Amlodipine is a dihydropyridine calcium channel blocker that primarily acts on vascular smooth

muscle cells. By inhibiting the influx of extracellular calcium, it induces vasodilation, reduces

peripheral resistance, and consequently lowers blood pressure.
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Caption: Amlodipine's mechanism on vascular smooth muscle.
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The reduction in cardiac afterload due to amlodipine-induced vasodilation contributes

significantly to the reversal of left ventricular hypertrophy.

Sevikar: Synergistic Effects on Cardiovascular
Remodeling
The combination of olmesartan and amlodipine in Sevikar provides a synergistic approach to

combatting cardiovascular remodeling.
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Caption: Synergistic workflow of Sevikar.
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This dual-pronged attack not only ensures robust blood pressure control but also targets the

fundamental cellular and molecular processes driving pathological remodeling of the heart and

vasculature.

Conclusion
The long-term administration of Sevikar demonstrates significant and clinically relevant

beneficial effects on cardiovascular remodeling. Through the synergistic actions of olmesartan

and amlodipine, Sevikar effectively reduces left ventricular mass, improves arterial stiffness,

and lowers central blood pressure. The mechanisms underlying these effects are multifactorial,

involving potent blood pressure reduction, direct inhibition of pro-hypertrophic and pro-fibrotic

signaling pathways, and favorable modulation of vascular function. This comprehensive action

on the cardiovascular system positions Sevikar as a valuable therapeutic option for patients

with hypertension at risk of cardiovascular remodeling and its associated complications. Further

research focusing on the long-term impact on specific biomarkers of fibrosis and inflammation

will continue to elucidate the full spectrum of Sevikar's cardioprotective effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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